Cas no 1784056-50-3 (5H-Pyrazolo[5,1-b][1,3]oxazin-6-ol, 3-bromo-6,7-dihydro-)
1784056-50-3 structure
Product Name:5H-Pyrazolo[5,1-b][1,3]oxazin-6-ol, 3-bromo-6,7-dihydro-
CAS No:1784056-50-3
MF:C6H7BrN2O2
MW:219.035980463028
CID:6809643
PubChem ID:84041653
Update Time:2025-03-06
5H-Pyrazolo[5,1-b][1,3]oxazin-6-ol, 3-bromo-6,7-dihydro- Chemical and Physical Properties
Names and Identifiers
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- AT10075
- 3-Bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-ol
- 1784056-50-3
- SCHEMBL20400322
- 5H-Pyrazolo[5,1-b][1,3]oxazin-6-ol, 3-bromo-6,7-dihydro-
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- Inchi: 1S/C6H7BrN2O2/c7-5-1-8-9-2-4(10)3-11-6(5)9/h1,4,10H,2-3H2
- InChI Key: HAPVBKBGHFICQC-UHFFFAOYSA-N
- SMILES: BrC1C=NN2C=1OCC(C2)O
Computed Properties
- Exact Mass: 217.96909Da
- Monoisotopic Mass: 217.96909Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 47.3Ų
5H-Pyrazolo[5,1-b][1,3]oxazin-6-ol, 3-bromo-6,7-dihydro- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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